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Compound of Interest

Compound Name: 2-Methoxybenzoic acid

Cat. No.: B1677285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxybenzoic acid, also known as o-anisic acid, is an aromatic carboxylic acid with the

chemical formula C₈H₈O₃.[1] It is structurally characterized by a benzene ring substituted with a

methoxy group (-OCH₃) and a carboxylic acid group (-COOH) at the ortho position.[2] This

compound serves as a versatile building block in organic synthesis and is a key intermediate in

the production of various pharmaceuticals, agrochemicals, and fragrances.[3] Its unique

physicochemical properties, arising from the interplay between the electron-donating methoxy

group and the electron-withdrawing carboxylic acid group, govern its reactivity and utility in

diverse chemical transformations.[2] This guide provides a comprehensive overview of the

technical data and experimental methodologies related to 2-methoxybenzoic acid, tailored for

professionals in research and drug development.

Physicochemical and Spectroscopic Data
The physical and chemical properties of 2-methoxybenzoic acid are summarized in the tables

below, providing a ready reference for experimental design and analysis.

General and Physicochemical Properties
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Property Value Reference

CAS Number 579-75-9 [3]

Molecular Formula C₈H₈O₃ [1][3]

Molecular Weight 152.15 g/mol [1][3][4]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 98-103 °C [1][5]

Boiling Point 275-280 °C [1][4]

Density ~1.348 g/cm³ [1]

pKa 4.08 (at 25 °C) [5]

Solubility

Sparingly soluble in water;

soluble in boiling water,

ethanol, chloroform, and

methanol.

[2][5]

Spectroscopic Data
The following table summarizes key spectroscopic data for 2-methoxybenzoic acid, which are

crucial for its identification and characterization.
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Spectroscopy Key Peaks and Interpretation Reference

¹H NMR

~10-13 ppm (s, 1H, -COOH),

~6.8-8.0 ppm (m, 4H, Ar-H),

~3.7-3.9 ppm (s, 3H, -OCH₃)

[2]

¹³C NMR

~165-175 ppm (C=O), ~110-

150 ppm (Ar-C), ~55-57 ppm (-

OCH₃)

[2]

FTIR (cm⁻¹)

~2500-3300 (broad, O-H

stretch), ~1680-1720 (strong,

C=O stretch), ~1200-1300 (C-

O stretch)

[2]

Mass Spec. (m/z) 152 (M+), 135, 107, 92, 77 [6][7]

Synthesis and Purification
Synthesis of 2-Methoxybenzoic Acid
A common laboratory-scale synthesis of 2-methoxybenzoic acid involves the methylation of

salicylic acid. The following is a representative protocol.

Experimental Protocol: Methylation of Salicylic Acid

Dissolution: In a 15 L glass reaction kettle, dissolve 0.8 kg (20 mol) of sodium hydroxide in

4.7 L of water with stirring.

Cooling: Cool the reaction mixture to 0 °C using a low-temperature circulator.

Addition of Salicylic Acid: Add 1.38 kg (10 mol) of salicylic acid to the cooled solution and stir

until it is completely dissolved.

Methylation: While maintaining the temperature at 0 °C, add 1 L (10.5 mol) of dimethyl

sulfate dropwise over 30 minutes with continuous stirring.

Warming: After the addition is complete, heat the reaction mixture to 35 °C for 30 minutes.
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Second Addition: Sequentially add another 1 L (10.5 mol) of dimethyl sulfate.

Heating: Increase the temperature to 45 °C and maintain for 1 hour, followed by refluxing for

2 hours.

Basification: Adjust the pH of the solution to 10 by adding a 40% sodium hydroxide solution

and continue to reflux for another 2 hours.

Acidification and Precipitation: Allow the solution to cool to room temperature. Acidify to pH 1

with hydrochloric acid, which will result in the formation of a significant amount of white

precipitate.

Isolation: Collect the precipitate by filtration, wash with water, and dry in an oven to yield 2-
methoxybenzoic acid.[8]

Starting Materials

Reaction Steps Final Product

Salicylic Acid
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General workflow for the synthesis of 2-methoxybenzoic acid.

Analytical Methodologies
Accurate analysis of 2-methoxybenzoic acid is critical for quality control and research

purposes. High-Performance Liquid Chromatography (HPLC) is a commonly employed
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technique.

Experimental Protocol: HPLC Analysis

A reversed-phase HPLC method can be utilized for the analysis of 2-methoxybenzoic acid.

Column: A C18 column is suitable for this separation.

Mobile Phase: A mixture of acetonitrile, water, and an acidifier like phosphoric acid or formic

acid (for MS compatibility) is typically used.

Detection: UV detection at a wavelength of 254 nm is effective.[5][9]

This method is scalable and can be adapted for preparative separation to isolate impurities.[5]
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Click to download full resolution via product page

Workflow for the HPLC analysis of 2-methoxybenzoic acid.

Applications in Drug Development and Research
2-Methoxybenzoic acid is a valuable precursor in the synthesis of a wide range of biologically

active molecules.

Anti-inflammatory and Analgesic Agents
This compound serves as an intermediate in the synthesis of various pharmaceuticals,

including anti-inflammatory and analgesic agents.[3] While direct studies on the anti-

inflammatory mechanism of 2-methoxybenzoic acid are limited, derivatives have been

investigated. For instance, some salicylic acid derivatives are hypothesized to inhibit

cyclooxygenase-2 (COX-2) and potentially modulate the NF-κβ signaling pathway, which is a

key regulator of inflammation.[10]

Antiviral Agents
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2-Methoxybenzoic acid is utilized in the preparation of benzohydroxamic acids, which have

shown potential as selective anti-hepatitis C virus (HCV) agents.[8] Furthermore, other benzoic

acid derivatives are being explored as inhibitors of viral neuraminidase, a key enzyme in the

influenza virus life cycle.[11] The general mechanism of antiviral drugs often involves blocking

viral entry, inhibiting genome replication, or preventing viral release.[12]

Hedgehog Signaling Pathway Inhibition
Derivatives of 2-methoxybenzoic acid, specifically 2-methoxybenzamides, have been

synthesized and evaluated as inhibitors of the Hedgehog (Hh) signaling pathway.[13][14] This

pathway is crucial in embryonic development and its aberrant activation is implicated in various

cancers.[13] These derivatives have been shown to inhibit the Smoothened (Smo) receptor, a

key component of the Hh pathway, thereby blocking downstream signaling.[13][14]
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Inhibition of the Hedgehog signaling pathway by 2-methoxybenzamide derivatives.

Safety and Handling
2-Methoxybenzoic acid is classified as a skin and eye irritant.[6] Appropriate personal

protective equipment, including gloves, protective clothing, and eye protection, should be worn
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when handling this compound.[6] It should be stored in a cool, dry, and well-ventilated place in

a tightly closed container.[6][15] For detailed safety information, refer to the Safety Data Sheet

(SDS).

Conclusion
2-Methoxybenzoic acid is a fundamentally important chemical intermediate with a broad

spectrum of applications, particularly in the pharmaceutical industry. Its well-defined

physicochemical properties and versatile reactivity make it an ideal starting material for the

synthesis of complex molecules with diverse biological activities. This guide has provided a

comprehensive technical overview of its properties, synthesis, analysis, and applications, with a

focus on its relevance to drug discovery and development. Further research into the biological

mechanisms of 2-methoxybenzoic acid and its derivatives will undoubtedly continue to

uncover new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solved Interpret the 1H NMR and 13C NMR spectra | Chegg.com [chegg.com]

2. Describe the expected spectral peaks for 2-methoxybenzoic acid (o-anisic .. [askfilo.com]

3. 2-Hydroxy-4-methoxy benzoic acid attenuates the carbon tetra chloride-induced
hepatotoxicity and its lipid abnormalities in rats via anti-inflammatory and antioxidant
mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Benzoic acid, 2-methoxy- | SIELC Technologies [sielc.com]

6. 2-Methoxybenzoic acid | C8H8O3 | CID 11370 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Benzoic acid, 2-methoxy- [webbook.nist.gov]

8. 2-Methoxybenzoic acid | 529-75-9 [chemicalbook.com]

9. Fast analysis of benzoic acids using a reversed-phase HPLC-UV method - Thermo
Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzoic-acid
https://patents.google.com/patent/CN113072441A/en
https://www.benchchem.com/product/b1677285?utm_src=pdf-body
https://www.benchchem.com/product/b1677285?utm_src=pdf-body
https://www.benchchem.com/product/b1677285?utm_src=pdf-custom-synthesis
https://www.chegg.com/homework-help/questions-and-answers/interpret-1h-nmr-13c-nmr-spectra-data-provided-evidence-structure-2-methoxybenzoic-acid--p-q33022090
https://askfilo.com/user-question-answers-smart-solutions/describe-the-expected-spectral-peaks-for-2-methoxybenzoic-3335303639333431
https://pubmed.ncbi.nlm.nih.gov/28560522/
https://pubmed.ncbi.nlm.nih.gov/28560522/
https://pubmed.ncbi.nlm.nih.gov/28560522/
https://www.researchgate.net/publication/311090655_2-Hydroxy-3-methoxybenzoic_acid_attenuates_mast_cell-mediated_allergic_reaction_in_mice_via_modulation_of_the_FcRI_signaling_pathway
https://sielc.com/benzoic-acid-2-methoxy
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzoic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C579759&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01075874.htm
https://appslab.thermofisher.com/App/1009/fast-analysis-benzoic-acids-using-a-reversedphase-hplcuv-method
https://appslab.thermofisher.com/App/1009/fast-analysis-benzoic-acids-using-a-reversedphase-hplcuv-method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Anti-inflammatory activity of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid in LPS-
induced rat model - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Antiviral Activity of Benzoic Acid Derivative NC-5 Against Influenza A Virus and Its
Neuraminidase Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Mechanisms of action of antiviral drugs | Research Starters | EBSCO Research
[ebsco.com]

13. Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling
pathway inhibition - PMC [pmc.ncbi.nlm.nih.gov]

14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

15. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google
Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxybenzoic Acid
(CAS 579-75-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677285#2-methoxybenzoic-acid-cas-number-579-
75-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33831580/
https://pubmed.ncbi.nlm.nih.gov/33831580/
https://pubmed.ncbi.nlm.nih.gov/31842256/
https://pubmed.ncbi.nlm.nih.gov/31842256/
https://www.ebsco.com/research-starters/health-and-medicine/mechanisms-action-antiviral-drugs
https://www.ebsco.com/research-starters/health-and-medicine/mechanisms-action-antiviral-drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC9034380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9034380/
https://pdfs.semanticscholar.org/bde0/c89af657ced0112ba911706142d90fcf6e46.pdf
https://patents.google.com/patent/CN113072441A/en
https://patents.google.com/patent/CN113072441A/en
https://www.benchchem.com/product/b1677285#2-methoxybenzoic-acid-cas-number-579-75-9
https://www.benchchem.com/product/b1677285#2-methoxybenzoic-acid-cas-number-579-75-9
https://www.benchchem.com/product/b1677285#2-methoxybenzoic-acid-cas-number-579-75-9
https://www.benchchem.com/product/b1677285#2-methoxybenzoic-acid-cas-number-579-75-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

